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Compound of Interest

Compound Name: Homosalate-d4

Cat. No.: B12415707

In-Depth Technical Guide: Homosalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Homosalate-d4, a deuterated
internal standard crucial for the accurate quantification of the UV filter Homosalate. This
document details its chemical properties, its application in analytical methodologies, and
presents relevant quantitative data and experimental workflows.

Core Compound Details

Homosalate-d4 is the deuterium-labeled version of Homosalate, an organic compound widely
used in sunscreens and other personal care products to absorb UVB radiation. The
incorporation of four deuterium atoms on the aromatic ring provides a stable isotopic signature,
making it an ideal internal standard for mass spectrometry-based analytical methods.

Table 1: Physicochemical Properties of Homosalate-d4
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Property Value Source(s)

Not explicitly assigned;

CAS Number Unlabeled CAS is 118-56-9.[1] [1112]
[2]

Molecular Formula C16H18D403 [1]

Molecular Weight 266.37 g/mol [11[2]

Appearance Colorless to light yellow liquid [1112]

Purity >95% (HPLC) [3]

N Soluble in DMSO, Chloroform,
Solubility [1]
and Methyl Acetate.[1]

Store at -20°C for long-term
Storage - [11[2]
stability.[1][2]

Application in Quantitative Analysis

Homosalate-d4 is primarily employed as an internal standard in isotope dilution mass
spectrometry for the precise quantification of Homosalate in various matrices, particularly in
biological samples for pharmacokinetic and human biomonitoring studies. Its use helps to
correct for variations in sample preparation and instrument response, leading to highly accurate
and reliable results.

Experimental Workflow: Quantification of Homosalate in
Biological Samples

The following diagram illustrates a typical workflow for the quantification of Homosalate in
human urine or plasma using Homosalate-d4 as an internal standard with online solid-phase
extraction coupled with liquid chromatography-tandem mass spectrometry (online SPE-LC-
MS/MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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